Cas no 2183386-04-9 (4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine)

• Product Name: 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine
• CAS No: 2183386-04-9
• MF: C₁₈H₂₃F₃N₂O₂
• MW: 356.382635354996
• CID: 5326560
• PubChem ID: 133866937
• Update Time: 2025-05-20

4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinyl[1-[[2-(trifluoromethyl)phenyl]methyl]-4-piperidinyl]methanone
• AKOS040865263
• 4-(1-{[2-(trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine
• 2183386-04-9
• F6752-5169
• 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine

• Inchi： 1S/C18H23F3N2O2/c19-18(20,21)16-4-2-1-3-15(16)13-22-7-5-14(6-8-22)17(24)23-9-11-25-12-10-23/h1-4,14H,5-13H2
• InChI Key： VQWVUOLUJNPZFW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1CN1CCC(C(N2CCOCC2)=O)CC1)(F)F

Computed Properties

• Exact Mass: 356.17116247g/mol
• Monoisotopic Mass: 356.17116247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 446.1±45.0 °C(Predicted)
• pka: 7.43±0.10(Predicted)

Additional information on 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine

Introduction to Compound with CAS No. 2183386-04-9 and Product Name: 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine

The compound with the CAS number 2183386-04-9 and the product name 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group and a piperidine moiety, contribute to its unique chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethyl group, a common substituent in pharmaceuticals, is known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In the context of 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine, the integration of this group with other structural elements such as the piperidine ring and the morpholine scaffold creates a molecule with intriguing biological potential.

The piperidine moiety is another key structural feature that contributes to the compound's pharmacological properties. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier effectively. Additionally, piperidine-based compounds have been explored in the development of antipsychotic, antidepressant, and antihistamine medications. The presence of a carbonyl group linked to the piperidine ring in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The morpholine component of the molecule further enhances its complexity and functionality. Morpholine derivatives are known for their versatility in drug development, often serving as bioisosteric replacements for other heterocyclic rings. This structural flexibility allows for fine-tuning of pharmacological properties, making morpholine-based compounds valuable candidates for various therapeutic applications.

Recent studies have demonstrated that compounds incorporating both trifluoromethyl and piperidine moieties exhibit enhanced binding affinity to certain biological targets. For instance, research has shown that such structural motifs can improve interactions with enzymes and receptors involved in pain signaling, neurodegenerative diseases, and inflammation. The specific arrangement of these functional groups in 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine may contribute to its potential efficacy in modulating these pathways.

In addition to its structural significance, this compound has been investigated for its potential pharmacological effects. Preliminary studies suggest that it may exhibit properties relevant to conditions such as chronic pain, cognitive disorders, and inflammatory diseases. The combination of a trifluoromethyl group, a piperidine ring, and a morpholine scaffold creates a multifaceted molecular entity with the potential to interact with multiple biological targets simultaneously.

The synthesis of this compound involves complex organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of fluorine atoms into aromatic rings is a delicate process that demands precise control over reaction conditions to ensure high yield and purity. The synthesis of the piperidine and morpholine moieties also requires careful consideration of stereochemistry and functional group compatibility.

Advances in computational chemistry have played a crucial role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at the atomic level. These insights are invaluable for guiding drug design efforts and optimizing lead compounds for clinical development.

The potential applications of 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine extend beyond traditional pharmaceuticals. Its unique structure makes it a promising candidate for research into novel therapeutic strategies, including targeted drug delivery systems and personalized medicine approaches. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for developing next-generation therapeutics.

As research in medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of advanced chemical principles with cutting-edge biotechnological methods is essential for discovering new treatments that are both effective and safe. The study of molecules such as 4-(1-{[2-(Trifluoromethyl)phenyl]methyl}piperidine-4-carbonyl)morpholine exemplifies this interdisciplinary approach and underscores its potential impact on human health.